molecular formula C10H9BrF3NO B8314860 Propanamide, 3-bromo-N-[3-(trifluoromethyl)phenyl]-

Propanamide, 3-bromo-N-[3-(trifluoromethyl)phenyl]-

Cat. No. B8314860
M. Wt: 296.08 g/mol
InChI Key: CJKBFDSAGHZLBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propanamide, 3-bromo-N-[3-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C10H9BrF3NO and its molecular weight is 296.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propanamide, 3-bromo-N-[3-(trifluoromethyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propanamide, 3-bromo-N-[3-(trifluoromethyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H9BrF3NO

Molecular Weight

296.08 g/mol

IUPAC Name

3-bromo-N-[3-(trifluoromethyl)phenyl]propanamide

InChI

InChI=1S/C10H9BrF3NO/c11-5-4-9(16)15-8-3-1-2-7(6-8)10(12,13)14/h1-3,6H,4-5H2,(H,15,16)

InChI Key

CJKBFDSAGHZLBM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)CCBr)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(Trifluoromethyl)aniline (Aldrich, 16.11 g, 100 mmol) was added to a suspension of potassium carbonate (27.64 g, 200 mmol) in dichloromethane (225 mL) followed by the addition of 3-bromopropionyl chloride (10.08 mL, 100 mmol) in dichloromethane (40 mL). The mixture was stirred for 4 hours at ambient temperature, quenched with water (200 mL), the organic layer was washed twice with water (200 mL), dried over sodium sulfate, filtered through a silica gel plug, and rinsed with 1:1 ethyl acetate:hexane (400 mL), and concentrated under reduced pressure to afford the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 2.99 (t, J=6.27 Hz, 2H), 3.74 (t, J=6.44 Hz, 2H), 7.41 (d, J=7.80 Hz, 1H), 7.56 (t, J=7.97 Hz, 1H), 7.77 (d, J=8.48 Hz, 1H), 8.11 (s, 1H), 10.39 (s, 1H). MS (DCI) m/z 312.99 (M+NH4)+.
Quantity
16.11 g
Type
reactant
Reaction Step One
Quantity
27.64 g
Type
reactant
Reaction Step One
Quantity
225 mL
Type
solvent
Reaction Step One
Quantity
10.08 mL
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two

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